Cas no 492-93-3 (1,5-Anhydro-D-mannitol)

1,5-Anhydro-D-mannitol Properties

Names and Identifiers

• 1,5-Anhydro-D-mannitol
• 1,5-ANHYDRO-D-MANNITOL,WHITE SOLID
• 1,3,5-Trinitro-2,4-dichlor-benzol
• 1,3-Dichlor-2,4,6-trinitro-benzol
• 1,3-Dichloro-2,4,6-trinitrobenzene
• 1,5-Anhydro-D-mannit
• 2,4-Dichlor-1,3,5-trinitro-benzol
• 2,4-dichloro-1,3,5-trinitro-benzene
• Benzene,2,4-dichloro-1,3,5-trinitro
• styphnyl chloride
• styractitol
• 1,5-Anhydromannitol
• 2,6-Anhydro-D-mannitol
• Styracit
• Styracitol
• UNII-6V415COZ8I
• AH2
• 1,5-Anhydro-mannitol
• DTXSID701314215
• (2R,3S,4R,5R)-2-(hydroxymethyl)oxane-3,4,5-triol
• Q27121518
• 6V415COZ8I
• MFCD00067387
• CS-0204027
• 1,5-Anhydromannitol; 1-deoxy-alpha-D-mannose; 1-deoxy-D-mannose; 1-deoxy-mannose
• 492-93-3
• W-202872
• CHEMBL3800290
• D-Mannitol, 1,5-anhydro-
• 1-5-ANHYDRO-D-MANNITOLCRYSTALLINE
• SCHEMBL2282745
• MPCAJMNYNOGXPB-KVTDHHQDSA-N
• AKOS006274375
• HY-N9911
• (-)-(2R,3S,4R,5R)-2-hydroxymethyl-tetrahydro-pyran-3,4,5-triol
• CHEBI:49182
• 1,5-Anhydro-d-mannitol
• F87624
• 1-deoxy-alpha-D-mannopyranose
• STYRACITOL, (-)-
• D-1,5-anhydro-Mannitol
• DA-59814
• +Expand

• InChIKey： MPCAJMNYNOGXPB-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O5/c7-1-4-6(10)5(9)3(8)2-11-4/h3-10H,1-2H2
• SMILES： OCC1OCC(O)C(O)C1O

Computed Properties

• Exact Mass: 164.068473g/mol
• Surface Charge: 0
• XLogP3: -2.1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.068473g/mol
• Monoisotopic Mass: 164.068473g/mol
• Topological Polar Surface Area: 90.2Ų
• Heavy Atom Count: 11
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -2.53980
• PSA: 90.15000
• Refractive Index: 1.58
• Boiling Point: 376.8°C at 760 mmHg
• Melting Point: 156-157 ºC
• Vapor Pressure: Not available
• Flash Point: 181.7°C
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• Density: 1.533±0.06 g/cm3 (20 ºC 760 Torr),